Cas no 3952-69-0 (5-hydroxy-4H-chromen-4-one)

5-hydroxy-4H-chromen-4-one Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-
• 5-HYDROXY-4H-CHROMEN-4-ONE
• 5-Hydroxy-4H-chromen-4-one, Tech.
• 5-hydroxychromen-4-one
• 4H-1-Benzopyran-4-one,5-hydroxy
• 5-Hydroxy-4H-1-benzopyran-4-one
• 5-hydroxy-chromen-4-one
• 5-Hydroxychromon
• 5-hydroxychromone
• 8-Hydroxychromon
• SCHEMBL1857840
• 5-hydroxy-4H-chromen-4-one
• MFCD00100605
• Z1201619090
• EN300-1664725
• J-517605
• CS-0236015
• DTXSID60420482
• FT-0692744
• 3952-69-0
• CJMXMDVAKVSKFI-UHFFFAOYSA-N
• AKOS006229613
• G25919
• 4H-Benzopyran-4-one, 5-hydroxy-
• +Expand

• MDL： MFCD00100605
• InChIKey： CJMXMDVAKVSKFI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O3/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-5,10H
• SMILES： OC1C2C(=O)C=COC=2C=CC=1

Computed Properties

• Exact Mass: 162.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.031694049g/mol
• Heavy Atom Count: 12
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.49860
• PSA: 50.44000
• Refractive Index: 1.64
• Boiling Point: 312.3°Cat760mmHg
• Melting Point: 127 °C
• Flash Point: 132.4°C
• Density: 1.403

5-hydroxy-4H-chromen-4-one Security Information

5-hydroxy-4H-chromen-4-one Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%